Cas no 55231-61-3 (Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-)
55231-61-3 structure
Product Name:Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
CAS No:55231-61-3
MF:C11H14Br2
MW:306.036861896515
CID:352478
PubChem ID:4386720
Update Time:2025-04-19
Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
- 2,4-bis(bromomethyl)-1,3,5-trimethylbenzene
- WCSDNXZKHJSIMH-UHFFFAOYSA-N
- 1,3-bis(bromomethyl)-2,4,6-trimethylbenzene
- DTXSID80402725
- 55231-61-3
- AKOS024330592
- SCHEMBL3255153
-
- Inchi: 1S/C11H14Br2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4H,5-6H2,1-3H3
- InChI Key: WCSDNXZKHJSIMH-UHFFFAOYSA-N
- SMILES: BrCC1C(C)=CC(C)=C(CBr)C=1C
Computed Properties
- Exact Mass: 303.94622
- Monoisotopic Mass: 303.94623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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